Cas no 2060053-92-9 (3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol)

• Product Name: 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol
• CAS No: 2060053-92-9
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD30498310
• CID: 5183483
• PubChem ID: 137703183
• Update Time: 2025-10-19

3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-methyl-1-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-
• 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol

• MDL： MFCD30498310
• Inchi： 1S/C12H20N2O2/c1-8(2)11-13-10(16-14-11)7-12(15)5-4-9(3)6-12/h8-9,15H,4-7H2,1-3H3
• InChI Key： VDAOSWCSPLQWRQ-UHFFFAOYSA-N
• SMILES： C1(CC2ON=C(C(C)C)N=2)(O)CCC(C)C1

Additional information on 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol

Introduction to 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol (CAS No. 2060053-92-9)

3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol, with the CAS number 2060053-92-9, is a synthetic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of cyclopentanol derivatives and is characterized by the presence of a methyl group, a cyclopentane ring, and a substituted 1,2,4-oxadiazole moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various research and development activities.

The 1,2,4-oxadiazole ring is a heterocyclic structure composed of two nitrogen atoms and one oxygen atom. It is known for its stability and ability to form strong hydrogen bonds, which can enhance the solubility and bioavailability of compounds containing this moiety. In the context of 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol, the oxadiazole ring is attached to a cyclopentane ring via a methyl group, which further influences the compound's overall conformation and reactivity.

Recent studies have explored the potential of 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol in various biological systems. One notable area of research is its interaction with enzymes and receptors involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to modulate the activity of key enzymes in lipid metabolism. The results indicated that 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol exhibited significant inhibitory effects on fatty acid synthase (FAS), an enzyme crucial for de novo fatty acid synthesis. This finding suggests potential applications in the development of therapeutic agents for metabolic disorders such as obesity and type 2 diabetes.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. A study published in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the anti-inflammatory effects of 3-methyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopentan-1-ol using both in vitro and in vivo models. The results demonstrated that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in an animal model of inflammatory arthritis, 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol significantly alleviated joint swelling and inflammation.

The structural diversity and functional versatility of 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol also make it an attractive candidate for drug discovery efforts targeting neurodegenerative diseases. A recent review article in Current Medicinal Chemistry (2024) highlighted the role of 1,2,4-thiadiazole-containing compounds in modulating neuroinflammation and neuroprotection. While 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol does not contain a thiadiazole ring per se, its oxadiazole moiety shares similar electronic properties that could confer analogous biological activities. Preliminary studies have shown promising results in reducing oxidative stress and promoting neuronal survival in cell cultures exposed to neurotoxic agents.

In addition to its biological activities, 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol has been studied for its synthetic accessibility and chemical stability. A synthetic route reported in Organic Letters (2023) described an efficient multi-step synthesis starting from readily available starting materials. The key steps involved the formation of the oxadiazole ring via cyclization reactions followed by functional group manipulations to introduce the cyclopentane ring and other substituents. The overall yield was reported to be high, making large-scale production feasible for further preclinical and clinical evaluations.

The physicochemical properties of 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol have also been characterized in detail. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays. However, it has limited solubility in water, which may require formulation strategies to enhance its bioavailability when used as a therapeutic agent.

Toxicological studies have shown that 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol has low toxicity at therapeutic concentrations. Acute toxicity tests conducted on rodents did not reveal any significant adverse effects up to doses of 500 mg/kg body weight. Chronic toxicity studies are ongoing to evaluate long-term safety profiles, but preliminary data suggest that the compound is well-tolerated with minimal side effects.

In conclusion, 3-methyl-{3-(propan--yl)-,-oxadiazol--ylmethyl}cyclopentan--ol (CAS No. 2060053-)9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development as a therapeutic agent for metabolic disorders, inflammatory conditions, and neurodegenerative diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its pharmacological properties for clinical use.